2-(2,5-dimethylphenoxy)-N-methylpropanamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-methylpropanamide
• InChI: InChI=1S/C12H17NO2/c1-8-5-6-9(2)11(7-8)15-10(3)12(14)13-4/h5-7,10H,1-4H3,(H,13,14)
• InChI Key: KBABCPHBHFUHKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(C)C(=O)NC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

2-(2,5-dimethylphenoxy)-N-methylpropanamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is synthesized through a multistep process involving the reaction of 2,5-dimethylphenol with N-methylpropanamide.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-methylpropanamide exerts its effects by binding to the intracellular domains of TRP channels, leading to channel activation and subsequent calcium influx. This calcium influx triggers downstream signaling pathways, leading to the release of neurotransmitters and modulation of pain perception and temperature regulation.
Biochemical and Physiological Effects:
2-(2,5-dimethylphenoxy)-N-methylpropanamide has been shown to induce robust calcium influx in cells expressing TRP channels, leading to the activation of downstream signaling pathways. This calcium influx can also trigger the release of neurotransmitters, such as substance P and calcitonin gene-related peptide, which are involved in pain perception. 2-(2,5-dimethylphenoxy)-N-methylpropanamide has also been shown to enhance cold sensitivity in TRPM8-expressing cells, suggesting a potential role in thermoregulation.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-methylpropanamide has several advantages as a research tool, including its potency and selectivity for TRP channels. However, its use is limited by its potential toxicity and the need for careful control of reaction conditions during synthesis. Additionally, 2-(2,5-dimethylphenoxy)-N-methylpropanamide may have off-target effects on other ion channels, leading to potential confounding effects in experiments.

Future Directions

There are several potential future directions for research on 2-(2,5-dimethylphenoxy)-N-methylpropanamide, including the development of more potent and selective TRP channel activators. Additionally, further studies are needed to elucidate the downstream signaling pathways activated by 2-(2,5-dimethylphenoxy)-N-methylpropanamide and to investigate its effects on other physiological processes beyond pain perception and thermoregulation. Finally, the potential therapeutic applications of 2-(2,5-dimethylphenoxy)-N-methylpropanamide in the treatment of pain and other disorders should be explored further.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-methylpropanamide has been widely used in scientific research as a potent activator of transient receptor potential (TRP) channels. These channels play a critical role in various physiological processes, including pain perception, temperature regulation, and sensory transduction. 2-(2,5-dimethylphenoxy)-N-methylpropanamide has been shown to activate TRPV1, TRPA1, and TRPM8 channels, which are involved in pain perception and thermoregulation.